Cas no 921938-94-5 (3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate)

3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate is a specialized isocyanate compound featuring a methylpyrazine moiety, offering unique reactivity and structural versatility in organic synthesis. Its distinct molecular architecture, combining an isocyanate functional group with a heteroaromatic system, makes it valuable for constructing complex heterocyclic frameworks, particularly in pharmaceutical and agrochemical applications. The compound exhibits high electrophilicity, enabling efficient nucleophilic addition reactions with amines, alcohols, and other nucleophiles. Its stability under controlled conditions ensures reliable handling in synthetic workflows. The presence of the methylpyrazine group may enhance binding interactions in target molecules, contributing to tailored physicochemical properties. Suitable for use in urethane, urea, and amide formations, it serves as a key intermediate in advanced material and bioactive compound development.
3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate structure
921938-94-5 structure
Product Name:3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate
CAS No:921938-94-5
MF:C12H9N3O2
MW:227.218762159348
MDL:MFCD09817524
CID:867635
PubChem ID:24229678
Update Time:2025-11-04

3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-(3-isocyanatophenoxy)-6-methylpyrazine
    • 3-[(6-Methylpyrazin-2-yl)oxy]phenyl isocyanate 97
    • 3-[(6-Methylpyrazin-2-yl)oxy]phenyl isocyanate
    • 921938-94-5
    • MFCD09817524
    • DTXSID40640383
    • SCHEMBL2489828
    • LCRVXXVLPQYITG-UHFFFAOYSA-N
    • PS-10263
    • AKOS037655275
    • FT-0761373
    • 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate
    • MDL: MFCD09817524
    • Inchi: 1S/C12H9N3O2/c1-9-6-13-7-12(15-9)17-11-4-2-3-10(5-11)14-8-16/h2-7H,1H3
    • InChI Key: LCRVXXVLPQYITG-UHFFFAOYSA-N
    • SMILES: O(C1C=NC=C(C)N=1)C1C=CC=C(C=1)N=C=O

Computed Properties

  • Exact Mass: 227.06900
  • Monoisotopic Mass: 227.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 350.3±42.0 °C at 760 mmHg
  • Flash Point: 165.7±27.9 °C
  • PSA: 64.44000
  • LogP: 2.54460
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate Security Information

3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate Pricemore >>

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Additional information on 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate

Recent Advances in the Study of 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate (CAS: 921938-94-5)

3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate (CAS: 921938-94-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isocyanate functional group and pyrazine moiety, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its reactivity, biological activity, and utility as a building block for more complex molecular architectures.

One of the primary areas of interest is the compound's role in the synthesis of urea derivatives, which are pivotal in the development of kinase inhibitors and other therapeutic agents. The isocyanate group in 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate readily reacts with amines to form ureas, a reaction that is widely utilized in medicinal chemistry. Recent publications have highlighted its use in the design of novel inhibitors targeting specific kinases involved in cancer and inflammatory diseases.

In addition to its synthetic utility, the biological activity of 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate has been investigated. Preliminary studies suggest that the compound exhibits moderate inhibitory activity against certain enzymes, making it a candidate for further optimization. Researchers have also explored its potential as a probe molecule in chemical biology studies, leveraging its reactivity to label and study protein targets.

The stability and handling of 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate have also been subjects of recent research. Given the reactive nature of isocyanates, studies have focused on developing safe and efficient protocols for its use in laboratory settings. Advances in protective group strategies and solvent systems have been reported, enhancing the compound's practicality in synthetic applications.

Looking ahead, the continued exploration of 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate is expected to yield further insights into its applications. Ongoing research aims to expand its utility in drug discovery, particularly in the development of targeted therapies. Collaborative efforts between academic and industrial researchers are likely to drive innovation in this area, paving the way for new therapeutic candidates.

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